Cas no 33175-54-1 (3-Methylcyclopentyl p-toluenesulfonate)

• Product Name: 3-Methylcyclopentyl p-toluenesulfonate
• CAS No: 33175-54-1
• Molecular Formula: C₁₃H₁₈O₃S
• Molecular Weight: 254.345222949982
• CID: 6602909
• PubChem ID: 19042338

3-Methylcyclopentyl p-toluenesulfonate Properties

Names and Identifiers

• JLTBBAZTJRVWBD-UHFFFAOYSA-N
• SCHEMBL8088022
• 3-methylcyclopentyl 4-methylbenzene-1-sulfonate
• 3-methylcyclopentyl p-toluenesulfonate
• 33175-54-1
• EN300-6992192

• InChIKey： JLTBBAZTJRVWBD-UHFFFAOYSA-N
• Inchi： 1S/C13H18O3S/c1-10-4-7-13(8-5-10)17(14,15)16-12-6-3-11(2)9-12/h4-5,7-8,11-12H,3,6,9H2,1-2H3
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCC(C)C1

Computed Properties

• Exact Mass: 254.09766561g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 254.09766561g/mol
• Heavy Atom Count: 17
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters